Cas no 1261298-42-3 ((2R)-1,1,1-trifluoro-3,3-dimethylbutan-2-amine)

(2R)-1,1,1-trifluoro-3,3-dimethylbutan-2-amine structure
1261298-42-3 structure
Product Name:(2R)-1,1,1-trifluoro-3,3-dimethylbutan-2-amine
CAS No:1261298-42-3
MF:C6H12F3N
MW:155.161392211914
CID:3160965
PubChem ID:55252875
Update Time:2025-07-31

(2R)-1,1,1-trifluoro-3,3-dimethylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

    • (R)-2,2-Dimethyl-1-trifluoromethyl-propylamine
    • 2-Butanamine, 1,1,1-trifluoro-3,3-dimethyl-, (2R)-
    • (R)-1,1,1-Trifluoro-3,3-dimethylbutan-2-amine
    • (2R)-1,1,1-trifluoro-3,3-dimethylbutan-2-amine
    • SCHEMBL18306044
    • AKOS006285708
    • 1261298-42-3
    • EN300-1642020
    • FS-6392
    • DTXSID20716954
    • SWDHBAMNSWXENT-SCSAIBSYSA-N
    • MDL: MFCD08058821
    • Inchi: 1S/C6H12F3N/c1-5(2,3)4(10)6(7,8)9/h4H,10H2,1-3H3/t4-/m1/s1
    • InChI Key: SWDHBAMNSWXENT-SCSAIBSYSA-N
    • SMILES: C(F)(F)(F)[C@H](N)C(C)(C)C

Computed Properties

  • Exact Mass: 155.09218387Da
  • Monoisotopic Mass: 155.09218387Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 128.3±35.0 °C at 760 mmHg
  • Flash Point: 40.7±10.6 °C
  • Vapor Pressure: 10.7±0.2 mmHg at 25°C

(2R)-1,1,1-trifluoro-3,3-dimethylbutan-2-amine Security Information

(2R)-1,1,1-trifluoro-3,3-dimethylbutan-2-amine Pricemore >>

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